2-[(10-Cyanopyrido[1,2-a]indol-3-yl)oxy]acetamide

• IUPAC Name: 2-(10-cyanopyrido[1,2-a]indol-3-yl)oxyacetamide
• InChI: InChI=1S/C15H11N3O2/c16-8-12-11-5-4-10(20-9-15(17)19)7-14(11)18-6-2-1-3-13(12)18/h1-7H,9H2,(H2,17,19)
• InChI Key: XBKIVDRTLARTBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C3=C(N2C=C1)C=C(C=C3)OCC(=O)N)C#N
• Molecular Formula: C15H11N3O2
• DSSTOX Substance ID: DTXSID501327769
• Molecular Weight: 265.27 g/mol
• Solubility: 1.95 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 478081-19-5

Description

“2-[(10-Cyanopyrido[1,2-a]indol-3-yl)oxy]acetamide” is a chemical compound with the CAS Number: 478248-00-9 and a linear formula of C20H15N3O3. It has a molecular weight of 345.36. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C20H15N3O3/c21-11-17-16-7-6-14(10-19(16)23-8-2-1-5-18(17)23)26-13-20(24)22-12-15-4-3-9-25-15/h1-10H,12-13H2,(H,22,24). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Scientific Research Applications

Synthetic Chemistry Applications 2-[(10-Cyanopyrido[1,2-a]indol-3-yl)oxy]acetamide serves as a precursor or intermediate in the synthesis of diverse heterocyclic compounds. For example, its derivatives have been utilized in the synthesis of pyrazole, 1,3-thiazole, and 1,3,4-thiadiazole derivatives incorporating the pyridyl moiety, demonstrating the compound's versatility in chemical reactions and its role in the development of complex molecular structures (Dawood et al., 2011).

Antimicrobial Activity this compound derivatives have shown promise in antimicrobial studies. For instance, certain novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives synthesized from similar compounds demonstrated significant antimicrobial activities, highlighting their potential as therapeutic agents against microbial infections (Albratty et al., 2017).

Pharmacological Potential Further research into similar compounds has led to the identification of derivatives with promising pharmacological activities. For instance, certain acetamide derivatives were synthesized and evaluated for their antibacterial and antifungal activities, revealing the potential for the development of new antimicrobial agents (Debnath & Ganguly, 2015). Additionally, derivatives have been synthesized as aldose reductase inhibitors, showing high inhibitory activity and suggesting potential applications in treating complications of diabetes (Da Settimo et al., 2003).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H312, and H332. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.